Cas no 1198166-10-7 (1-(6-(Difluoromethoxy)pyridin-3-yl)ethanone)

• Product Name: 1-(6-(Difluoromethoxy)pyridin-3-yl)ethanone
• CAS No: 1198166-10-7
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• MDL: MFCD21605150
• CID: 1034539
• PubChem ID: 66904894
• Update Time: 2025-06-23

1-(6-(Difluoromethoxy)pyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-(Difluoromethoxy)pyridin-3-yl)ethanone
• 1-[6-(difluoromethoxy)pyridin-3-yl]ethanone
• 1-(2-(Difluoromethoxy)pyridin-5-yl)ethanone
• 1-(6-(difluoromethoxy)pyridin-3-yl)ethan-1-one
• MFCD21605150
• 1198166-10-7
• DTXSID10735997
• SB85575
• W18249
• Ethanone, 1-[6-(difluoromethoxy)-3-pyridinyl]-
• SCHEMBL1091883
• DB-290837
• J-503443
• 1-[6-(Difluoromethoxy)pyridin-3-yl]ethan-1-one

• MDL： MFCD21605150
• Inchi： 1S/C8H7F2NO2/c1-5(12)6-2-3-7(11-4-6)13-8(9)10/h2-4,8H,1H3
• InChI Key： JCMKOGOMMONSBN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(C)=O)=CN=1)F

Computed Properties

• Exact Mass: 187.04448479g/mol
• Monoisotopic Mass: 187.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(6-(Difluoromethoxy)pyridin-3-yl)ethanone

Introduction to 1-(6-(Difluoromethoxy)pyridin-3-yl)ethanone (CAS No 1198166-10-7)

1-(6-(Difluoromethoxy)pyridin-3-yl)ethanone (CAS No 1198166-10-7) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and material sciences. This compound, characterized by its unique difluoromethoxy pyridine structure, has garnered considerable attention due to its versatile properties and potential for innovation in drug design and chemical synthesis.

The difluoromethoxy group attached to the pyridine ring introduces a level of electronic modulation that enhances the compound's reactivity and selectivity in various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its ability to participate in cross-coupling reactions and enamine chemistry has further expanded its utility in modern organic synthesis.

One of the most notable advancements involving 1-(6-(Difluoromethoxy)pyridin-3-yl)ethanone is its application in the creation of selective Hsp90 inhibitors, which are crucial for targeting cancer cells without affecting healthy tissue. This development underscores the compound's potential in personalized medicine and targeted therapies.

In the realm of agrochemicals, this compound has been explored for its role in enhancing the efficacy of herbicides and fungicides. The difluoromethoxy pyridine moiety contributes to improved bioavailability and reduced environmental impact, making it a promising candidate for sustainable agricultural practices.

Recent research has also focused on the green synthesis of this compound, utilizing eco-friendly catalysts and solvent systems to minimize ecological footprint. Such approaches align with global efforts to promote sustainable chemistry and reduce industrial waste.

The structural versatility of 1-(6-(Difluoromethoxy)pyridin-3-yl)ethanone allows for extensive functionalization, enabling the creation of derivatives with tailored properties. These derivatives are being investigated for their potential in optoelectronic materials, where their electronic characteristics can be exploited for advanced semiconductor applications.

In conclusion, 1-(6-(Difluoromethoxy)pyridin-3-yl)ethanone (CAS No 1198166-10-7) stands as a pivotal molecule in contemporary chemical research, offering a wealth of opportunities across diverse scientific domains. Its continued exploration promises to unlock new frontiers in drug discovery, agricultural innovation, and materials science.